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Compound of Interest

Compound Name: 4,6-O-Ethylidene-D-glucopyranose

CAS No.: 18465-50-4

Cat. No.: B092167

Get Quote

4,6-O-Ethylidene-D-glucopyranose is a synthetic derivative of D-glucose where the hydroxyl

groups at the C4 and C6 positions are protected as a cyclic acetal. This seemingly simple

modification is of profound importance in organic synthesis. Unprotected monosaccharides like

glucose possess multiple reactive hydroxyl groups of similar reactivity, making regioselective

reactions a formidable challenge. The ethylidene acetal "masks" the primary C6 hydroxyl and

the secondary C4 hydroxyl, leaving the C1, C2, and C3 hydroxyls available for further chemical

transformation. This strategic protection is a cornerstone of modern glycoscience, enabling the

construction of complex oligosaccharides and glycosylated therapeutics with high precision.[1]

[2][3]

The molecule's utility extends beyond its role as a passive protecting group. It serves as a

versatile chiral building block and has demonstrated biological activity, notably as a competitive

inhibitor of the glucose transporter 1 (GLUT1).[4][5]

Table 1: Physicochemical Properties of 4,6-O-Ethylidene-D-glucopyranose
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Property Value Source(s)

CAS Number 13224-99-2 [5][6]

Molecular Formula C₈H₁₄O₆ [5][6]

Molecular Weight 206.19 g/mol [5][7]

Appearance
White to off-white crystalline

powder
[5]

Melting Point 179-182 °C [5]

Solubility Soluble in water [5]

Optical Rotation
[α]²⁰/D −2.3° (c=19.7 in H₂O,

equilibrium)
[8]

Hydrogen Bond Donors 3 [6]

Hydrogen Bond Acceptors 6 [6]

Synthesis and Purification: A Protocol Rooted in
Classic Chemistry
The preparation of 4,6-O-Ethylidene-D-glucopyranose is a classic example of acid-catalyzed

acetal formation. The most common and reliable method involves the reaction of D-glucose

with paraldehyde, a trimer of acetaldehyde, using a strong acid like sulfuric acid as the catalyst.

[8][9]

The causality behind this specific reaction is twofold:

Thermodynamic Stability: The formation of a six-membered 1,3-dioxane ring by protecting

the C4 and C6 hydroxyls is thermodynamically more favorable than the formation of five-

membered (4,5- or 5,6-) or seven-membered (3,5-) rings.

Reagent Choice: Paraldehyde serves as a convenient and effective source of acetaldehyde.

The acid catalyst protonates an oxygen atom of the aldehyde, activating the carbonyl carbon

for nucleophilic attack by the glucose hydroxyl groups.
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Caption: Workflow for the synthesis of 4,6-O-Ethylidene-D-glucopyranose.

Self-Validating Experimental Protocol
This protocol is adapted from established literature and designed to be self-validating through

clear checkpoints.[8]

Materials:

D-glucose (anhydrous)

Paraldehyde

Concentrated Sulfuric Acid (H₂SO₄)

Ethanol (absolute)

1 N Potassium Hydroxide (KOH) in Ethanol

Activated Charcoal

Celite

Procedure:
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Reaction Setup: In a 500-mL round-bottomed flask, combine D-glucose (81.8 g, 454 mmol)

and paraldehyde (68.0 g, 514 mmol).

Catalysis: With vigorous shaking, add concentrated sulfuric acid (0.5 mL) dropwise.

Causality: The acid is the catalyst; dropwise addition prevents localized overheating and

degradation of the carbohydrate.

Incubation: Shake the mixture mechanically for approximately 40 minutes. The mixture will

become a thick, adhesive mass. Allow the flask to stand at room temperature for 3 days.

Trustworthiness Checkpoint: The formation of a solid mass indicates the reaction is

proceeding.

Workup - Quenching and Neutralization: Add 300 mL of ethanol to the solid mass. Carefully

adjust the pH to 6.5-7.0 by adding 1 N ethanolic KOH. The solid will dissolve upon gentle

heating. Causality: Neutralization is critical to stop the reaction and prevent acid-catalyzed

hydrolysis of the product during workup.

Decolorization and Filtration: Add activated charcoal (5 g) to the resulting yellow solution and

filter the hot mixture through a pad of Celite. Wash the filter cake with a small amount of hot

ethanol. Causality: Charcoal adsorbs colored impurities, yielding a purer final product.

Purification - Crystallization: Allow the filtrate to stand in a freezer (-20 to -30°C) overnight. A

colorless solid will precipitate.

Recrystallization: Collect the solid and recrystallize from a minimal amount of hot ethanol to

yield the pure product. A second crop can often be obtained by concentrating the mother

liquor. Trustworthiness Checkpoint: A sharp melting point (173-174°C) of the recrystallized

solid indicates high purity.

Analytical Characterization: Confirming Structure
and Purity
Rigorous analytical characterization is essential to confirm the identity and purity of the

synthesized compound. A combination of spectroscopic techniques provides a complete

structural picture.
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Table 2: Key Spectroscopic Data for 4,6-O-Ethylidene-D-glucopyranose

Technique
Key Observations and
Assignments

Source(s)

¹H NMR

δ (D₂O, 250 MHz): 1.22 (d, 3H,

acetal CH₃), 3.03-4.12 (m, 6H,

pyranose ring protons), 4.40-

5.13 (m, includes anomeric

proton and acetal CH). Note:

Exists as a mixture of α/β

anomers in solution.

[8]

¹³C NMR

Signals corresponding to 8

carbons, including the

pyranose ring, the acetal

methyl, and the acetal methine

carbon. The anomeric carbon

(C1) will show two distinct

signals for the α and β forms.

[6][10]

FTIR

Broad peak ~3400 cm⁻¹ (O-H

stretch from free hydroxyls),

peaks ~2900 cm⁻¹ (C-H

stretch), strong peaks ~1100

cm⁻¹ (C-O stretch).

[6][11]

Mass Spec (GC-MS)

Molecular ion peak may be

weak or absent. Characteristic

fragmentation patterns include

loss of the ethylidene group

and ring fragmentation.

[6]

Core Applications in Drug Development and
Synthesis
The true value of 4,6-O-Ethylidene-D-glucopyranose lies in its strategic application as a

synthetic intermediate.
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The Acetal as a Robust Protecting Group
In multi-step syntheses, protecting groups are essential tools to prevent unwanted side

reactions.[2] The ethylidene acetal is stable to a wide range of reaction conditions, including

those involving strong bases, nucleophiles, and many oxidizing/reducing agents, making it an

excellent choice for protecting the 4,6-diols.[12][13] It can be cleanly removed under mild acidic

conditions (e.g., aqueous acetic acid) to regenerate the diol, a process known as deprotection.

Protection Strategy Selective Reaction Deprotection

D-Glucose
(Multiple -OH)

4,6-O-Ethylidene-
D-glucopyranose

(Free C1, C2, C3 -OH)

+ Paraldehyde, H⁺ Selectively Modified
Product (e.g., at C2)

Reaction at
free -OH Deprotected Final

Product
Mild H₃O⁺

Click to download full resolution via product page

Caption: The strategic use of the ethylidene group for protection and deprotection.

A Chiral Auxiliary for Asymmetric Synthesis
A chiral auxiliary is a molecule temporarily incorporated into a substrate to control the

stereochemical outcome of a reaction.[14][15] The rigid, stereochemically defined pyranose

ring of 4,6-O-Ethylidene-D-glucopyranose can be exploited to direct reactions

diastereoselectively. By attaching a prochiral substrate to one of the free hydroxyl groups, the

chiral glucose scaffold can sterically block one face of the substrate, forcing an incoming

reagent to attack from the opposite, less-hindered face.[16][17] This strategy is a powerful

method for creating new stereocenters with high fidelity, a critical task in the synthesis of

enantiomerically pure drugs.

Biological Probe and GLUT1 Inhibitor
Beyond synthesis, 4,6-O-Ethylidene-D-glucopyranose has been identified as a competitive

inhibitor of the glucose transporter 1 (GLUT1), with a Ki of approximately 12 mM.[4][5] GLUT1

is a key protein responsible for glucose uptake in many cell types and is often overexpressed in

cancer cells. This inhibitory activity makes the molecule a valuable research tool for studying
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glucose transport mechanisms and a potential starting point for the design of more potent

GLUT1 inhibitors for therapeutic applications, particularly in oncology.[4]

Safety, Handling, and Storage
As a laboratory chemical, proper handling is essential. While not classified as hazardous under

GHS, standard laboratory precautions should always be observed.[6]

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

Handling: Avoid generating dust. Use in a well-ventilated area.[18][19]

Storage: Store in a cool, dry place in a tightly sealed container. It is classified as a

combustible solid.

Conclusion
4,6-O-Ethylidene-D-glucopyranose is far more than a simple glucose derivative. It is a

sophisticated chemical tool that embodies key principles of synthetic strategy: selective

protection, thermodynamic control, and the leveraging of inherent chirality. Its reliability in

synthesis, coupled with its intriguing biological activity, ensures its continued relevance in

academic research and the pharmaceutical industry. For scientists engaged in the synthesis of

complex carbohydrates, glycosylated natural products, and novel therapeutics, a thorough

understanding of this foundational building block is indispensable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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